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Compound of Interest

Compound Name: Calcium selenide

Cat. No.: B072165 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

optical materials is paramount for the accuracy and longevity of experimental setups. This

guide provides a detailed comparison of the long-term stability of Calcium Selenide (CaSe)

and Zinc Selenide (ZnSe), two materials with applications in the infrared spectrum. While ZnSe

is a well-established material for IR optics, data on CaSe in similar applications is notably

sparse. This comparison, therefore, draws upon available material property data to assess their

potential for long-term stability.

Material Properties: A Head-to-Head Comparison
The long-term stability of an optical component is intrinsically linked to its fundamental material

properties. Resistance to environmental factors such as humidity, temperature fluctuations, and

mechanical stress dictates the operational lifetime and performance consistency of optics. The

following tables summarize the known properties of ZnSe and CaSe relevant to their long-term

stability.
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Property Zinc Selenide (ZnSe) Calcium Selenide (CaSe)

Transmission Range 0.6 µm to 21 µm[1]
No data available for optical-

grade material

Refractive Index ~2.4 at 10.6 µm[1] ~2.274[2]

Hygroscopic Nature Non-hygroscopic[3] Unstable in air and moisture[2]

Chemical Stability
Chemically inert, but reacts

with strong acids[1][3]

Reacts with acids to release

toxic hydrogen selenide gas[4]

Appearance Clear yellow solid[1]
White to brown/gray or black

solid[2][4]

Mechanical and Thermal Properties
Property Zinc Selenide (ZnSe) Calcium Selenide (CaSe)

Knoop Hardness 120[1] No data available

Young's Modulus 71 GPa[1] No data available

Melting Point 1525 °C[1]
~1300-1408 °C (decomposes

in air)[2]

Thermal Conductivity 18 W/(m·K) No data available

Coefficient of Thermal

Expansion
7.0 x 10⁻⁶ /°C No data available

The data clearly indicates that while Zinc Selenide possesses properties conducive to a stable

optical material, Calcium Selenide's inherent instability in the presence of moisture and air

makes it unsuitable for most optical applications without significant protective measures.

Experimental Assessment of Long-Term Stability
To empirically determine the long-term stability of an optical material, a series of experiments

are typically conducted to simulate aging and environmental exposure. While no specific

experimental data for CaSe optics was found, a general methodology for testing infrared optics

is outlined below.
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Experimental Protocol
A standardized approach to assessing the long-term stability of infrared optics involves the

following key steps:

Initial Characterization:

Measure the initial transmission and reflection spectra of the optic using a Fourier

Transform Infrared (FTIR) spectrometer.

Characterize the surface quality and topography using techniques such as Atomic Force

Microscopy (AFM) and Scanning Electron Microscopy (SEM).

Determine the initial laser-induced damage threshold (LIDT) of the optic.

Environmental Exposure:

Humidity Testing: Place the optics in a controlled environmental chamber with elevated

humidity (e.g., 85% RH) and temperature (e.g., 85 °C) for an extended period (e.g., 1000

hours), following standards such as MIL-STD-810.

Thermal Cycling: Subject the optics to repeated temperature cycles (e.g., -40 °C to +85

°C) to assess their resistance to thermal stress and fatigue.

Chemical Exposure: Test for resistance to common laboratory solvents and chemicals by

controlled application and subsequent optical performance measurement.

Post-Exposure Characterization:

Repeat the transmission, reflection, surface quality, and LIDT measurements performed in

the initial characterization step.

Compare the pre- and post-exposure data to quantify any degradation in optical

performance or physical damage.

The following diagram illustrates a typical workflow for such an assessment.
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Caption: Experimental workflow for assessing the long-term stability of infrared optics.

Comparative Stability Assessment
Zinc Selenide (ZnSe): The extensive use of ZnSe in demanding applications like high-power

CO2 laser systems is a testament to its long-term stability.[1] Its non-hygroscopic nature and

general chemical inertness ensure that its optical properties remain consistent over time in

typical laboratory and industrial environments.[3] While it is a relatively soft material and

susceptible to scratching, this is a known handling consideration rather than a factor of material

degradation over time.[1]
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Calcium Selenide (CaSe): The available data strongly suggests that CaSe would exhibit poor

long-term stability as an optical material. Its documented instability in air and moisture is a

critical flaw for any optic that is not perfectly sealed from the environment.[2] This instability

would likely lead to surface degradation, changes in refractive index, and increased scattering,

all of which would severely compromise its optical performance over a short period. The lack of

its use and of available data for optical-grade CaSe further implies that it is not a viable

material for transmissive optics requiring long-term stability. Its primary application appears to

be as a phosphor, where it is often used in combination with other, more stable compounds.[2]

Conclusion
Based on the comprehensive review of their material properties, Zinc Selenide (ZnSe) is

unequivocally the superior choice for applications requiring long-term stable infrared optics. Its

proven track record, wide transmission range, and environmental resistance make it a reliable

material for researchers and scientists. Conversely, Calcium Selenide (CaSe), due to its

inherent instability in ambient conditions, is not a suitable candidate for transmissive optics

where long-term performance and stability are critical. The significant disparity in the available

research and application data between these two materials further solidifies this conclusion.

For professionals in drug development and other scientific fields, the selection of ZnSe for

infrared optical components ensures greater reliability and longevity of their instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sinoptix.eu [sinoptix.eu]

2. CALCIUM SELENIDE [chemicalbook.com]

3. hellma-materials.com [hellma-materials.com]

4. CAS 1305-84-6: Calcium selenide (CaSe) | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [A Comparative Guide to the Long-Term Stability of
CaSe and ZnSe Optics]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b072165?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7254161.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7254161.htm
https://www.benchchem.com/product/b072165?utm_src=pdf-body
https://www.benchchem.com/product/b072165?utm_src=pdf-custom-synthesis
https://sinoptix.eu/zinc-selenide-optical-component-guide/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7254161.htm
https://www.hellma-materials.com/en/optical-materials/ceramics-for-optics/zinc-selenide/
https://cymitquimica.com/cas/1305-84-6/
https://www.benchchem.com/product/b072165#assessing-the-long-term-stability-of-case-vs-znse-optics
https://www.benchchem.com/product/b072165#assessing-the-long-term-stability-of-case-vs-znse-optics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b072165#assessing-the-long-term-stability-of-case-vs-
znse-optics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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